Cas no 10040-98-9 (4-(1H-Imidazol-1-yl)benzaldehyde)

• Product Name: 4-(1H-Imidazol-1-yl)benzaldehyde
• CAS No: 10040-98-9
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD00209977
• CID: 48335
• PubChem ID: 736530
• Update Time: 2025-05-24

4-(1H-Imidazol-1-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Imidazol-1-yl-benzaldehyde
• 1-(p-nitrophenyl)-imidazol
• 1H-Imidazole, 1-(4-nitrophenyl)-
• 1-(Imidazol-1-yl)-4-nitrobenzene
• 4-(1-Imidazolyl)benzaldehyde
• 4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE
• 1-(4-Formylphenyl)imidazole
• 4-(1H-imidazol-1-yl)-benzaldehyde
• 4-(1H-Imidazol-1-yl)benzenecarbaldehyde
• 4-imidazol-1-ylbenzaldehyde
• Benzaldehyde,p-imidazol-1-yl- (7CI,8CI)
• 1-(4-Formylphenyl)-1H-imidazole
• 4-(1H-Imidazole-1-yl)benzaldehyde
• 4-(3H-Imidazol-3-yl)benzaldehyde
• 4-(Imidazol-1-yl)benzaldehyde
• p-(1-Imidazolyl)benzaldehyde
• BUTTPARK 43\57-13
• 4-imidazolylbenzaldehyde
• 1-(Formylphenyl)imidazole
• 1-(4'-FORMYLPHENYL) IMIDAZOLE
• 1-(1H-Imidazol-1-yl)benzaldehyde
• 4-(1H-IMIDAZOL-1-YL)BENZALDEHYDE 97%
• Benzaldehyde, 4-(1H-imidazol-1-yl)-
• PubChem7223
• zlchem 1184
• KSC495C5B
• 1-(4'-formylphenyl) im
• A800196
• EN300-11985
• J-800095
• Z57982054
• 4-lmidazol-1-yl-benzaldehyde
• DCICUQFMCRPKHZ-UHFFFAOYSA-N
• 10040-98-9
• AKOS000260158
• 4-(1H-Imidazol-1-yl)benzaldehyde, 98%
• DTXSID50353058
• CHEMBL5082890
• W-200065
• InChI=1/C10H8N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11-8-12/h1-8
• GEO-01579
• SY003052
• J-640092
• 4-(imidazole-1-yl)benzaldehyde
• 4-(lH-imidazol-1-yl)-benzaldehyde
• AM20020069
• CS-W000827
• 3T-0287
• PD194244
• SCHEMBL209879
• 4-(1H-imidazol 1-yl)benzaldehyde
• MFCD00209977
• I0818
• FT-0616790
• DB-001908
• 4-(1H-Imidazol-1-yl)benzaldehyde

• MDL： MFCD00209977
• Inchi： 1S/C10H8N2O/c13-7-9-1-3-10(4-2-9)12-6-5-11-8-12/h1-8H
• InChI Key： DCICUQFMCRPKHZ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(=CC=1)N1C=NC=C1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.9
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: No data available
• Density: 1.15
• Melting Point: 153-155 °C (lit.)
• Boiling Point: 351.1±25.0 °C at 760 mmHg
• Flash Point: 166.1℃
• Refractive Index: 1.604
• PSA: 34.89000
• LogP: 1.68480

4-(1H-Imidazol-1-yl)benzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 4-(1H-Imidazol-1-yl)benzaldehyde

4-(1H-Imidazol-1-yl)benzaldehyde: A Comprehensive Overview

4-(1H-Imidazol-1-yl)benzaldehyde, also known by its CAS number CAS No. 10040-98-9, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines the aromaticity of a benzene ring with the heterocyclic properties of an imidazole moiety. The presence of the aldehyde group further enhances its reactivity and functional versatility, making it a valuable building block in various chemical syntheses.

The molecular structure of 4-(1H-Imidazol-1-yl)benzaldehyde consists of a benzene ring substituted at the para position with an imidazole ring and an aldehyde group. This arrangement not only imparts stability to the molecule but also facilitates a wide range of chemical reactions. Recent studies have highlighted its potential in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are critical targets in the treatment of chronic inflammatory diseases.

In addition to its pharmacological applications, 4-(1H-Imidazol-1-yl)benzaldehyde has found utility in materials science. Its ability to form stable coordination complexes with transition metals has led to its use in the synthesis of metalloorganic frameworks (MOFs) and other advanced materials. These materials exhibit exceptional porosity and catalytic activity, making them promising candidates for gas storage and heterogeneous catalysis.

The synthesis of 4-(1H-Imidazol-1-yl)benzaldehyde typically involves a multi-step process that begins with the preparation of the imidazole ring followed by substitution reactions to introduce the aldehyde group. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From a structural perspective, the compound exhibits interesting electronic properties due to the conjugation between the aromatic rings and the aldehyde group. This conjugation not only influences its spectroscopic properties but also plays a crucial role in its reactivity towards nucleophilic and electrophilic attacks. Researchers have leveraged these properties to develop novel sensors for detecting analytes such as metal ions and organic pollutants.

In terms of biological activity, 4-(1H-Imidazol-1-yli benzaldehyde) has shown promise as an antimicrobial agent. Studies have demonstrated its ability to inhibit the growth of pathogenic bacteria and fungi, suggesting potential applications in antifungal medications. Furthermore, its cytotoxic effects on cancer cells have been investigated, with findings indicating selective toxicity towards malignant cell lines while sparing normal cells.

The compound's role in organic synthesis is another area where it has made significant contributions. It serves as an excellent precursor for constructing more complex molecules, including heterocyclic compounds and polyaromatic systems. Its use in click chemistry reactions has been particularly noteworthy, enabling rapid assembly of bioactive molecules with high efficiency.

Recent research has also explored the use of CAS No. 10040-98-9 in photovoltaic applications. By incorporating this compound into dye-sensitized solar cells (DSSCs), scientists have achieved enhanced light absorption and charge transport properties, leading to improved device performance. These findings underscore its potential as a key component in next-generation energy harvesting technologies.

In conclusion, 4-(1H-imidazolyl)benzaldehyde, identified by CAS No. 10040-98-, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for addressing current challenges in medicine, materials science, and renewable energy.